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Compound of Interest

Compound Name:
6-Methoxybenzo[d]isothiazol-3-

amine

CAS No.: 613262-25-2

Cat. No.: B3274762

Get Quote

Executive Summary
The benzo[d]isothiazole scaffold represents a "privileged structure" in medicinal chemistry,

serving as a bioisostere for the indole, indazole, and benzisoxazole ring systems. Specifically,

6-methoxybenzo[d]isothiazol-3-amine (6-OMe-BITA) has emerged as a critical

pharmacophore in the design of kinase inhibitors (particularly PIM-1, PIM-2, and GSK-3

) and potential psychotropic agents.

This guide dissects the structure-activity relationship (SAR) of 6-OMe-BITA. It moves beyond

simple description to analyze the causality of ligand-protein interactions, the electronic

influence of the 6-methoxy substituent, and the synthetic protocols required to access this

chemical space.

Chemical Architecture & Properties[1][2][3]
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The 1,2-benzisothiazole system consists of a benzene ring fused to an isothiazole ring. Unlike

its isomer benzothiazole (which contains a C-S-C linkage), the benzo[d]isothiazole features a

direct N-S bond. This N-S bond is chemically labile under reductive conditions but provides

unique geometry and polarity for binding pockets.

Property Value / Description Impact on Drug Design

Molecular Formula

C

H

N

OS

Low MW fragment, ideal for

Lead-Likeness.

H-Bond Donors
1 (Exocyclic -NH

)

Critical for hinge-binding in

kinases.

H-Bond Acceptors 3 (N, O, S)
Ring Nitrogen (N2) is a key

acceptor.

LogP (Predicted) ~1.8 - 2.2
Favorable lipophilicity for CNS

penetration.

pKa (Conj. Acid) ~2.5 - 3.0 (Ring N)
Weakly basic; remains neutral

at physiological pH.

The 6-Methoxy "Tuning Knob"
The position of the methoxy group at C6 is non-trivial.

Electronic Effect: The methoxy group is a strong

-acceptor but a stronger

-donor (+M effect). This increases the electron density of the benzene ring, and by
conjugation, increases the basicity of the isothiazole nitrogen (N2) and the exocyclic amine
(N3).

Metabolic Liability: The -OCH
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is a potential site for CYP450-mediated O-demethylation. However, in early discovery, it
serves as a probe for hydrophobic pocket occupancy before optimization to metabolically
stable analogs (e.g., -CF

, -Cl).

Structure-Activity Relationship (SAR) Analysis
The SAR of 6-OMe-BITA is best understood by segmenting the molecule into three vectors: the

Hinge Binder (C3-Amine), the Core (Scaffold), and the Solvent/Pocket Interface (C6-

Substituent).

Vector A: The C3-Amine (Hinge Binding)
In kinase inhibition (e.g., PIM-1), the exocyclic amine at C3 typically functions as a Hydrogen

Bond Donor (HBD) to the backbone carbonyl of the kinase hinge region (e.g., Glu121 in PIM-

1).

Free Amine (-NH

): Weak potency (typically

M range) but high ligand efficiency.

Acylation/Urea Formation: Derivatization of the C3-amine into a urea or amide dramatically

increases potency by reaching into the "sugar pocket" or interacting with the catalytic lysine

(Lys67).

Observation: Conversion of 6-OMe-BITA to N-(6-methoxybenzo[d]isothiazol-3-yl)amides

often yields nM inhibitors.

Vector B: The C6-Methoxy (Electronic & Steric)
6-OMe vs. 6-H: The 6-methoxy group typically improves potency over the unsubstituted

analog by filling small hydrophobic pockets (e.g., the "gatekeeper" region in some kinases)

and electron-donating effects that strengthen the N2 acceptor capability.

6-OMe vs. 5-OMe: The 6-position is generally preferred for PIM kinase selectivity.

Substitution at the 5-position often clashes with the hinge region residues or points towards
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the solvent in a less favorable vector.

Vector C: The 1,2-Benzisothiazole Core
Bioisosterism: This core is isosteric with 3-aminoindazole.

Advantage: The Sulfur atom is larger and more lipophilic than the NH of indazole,

potentially improving permeability.

Disadvantage: The N-S bond can be susceptible to nucleophilic attack or reductive

cleavage in complex biological milieus (e.g., high glutathione concentrations).

Visualization: SAR Logic Map
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Figure 1: SAR Logic Map detailing the three primary vectors for optimization of the 6-
methoxybenzo[d]isothiazol-3-amine scaffold.

Biological Activity Profile
The following data summarizes the representative activity of 3-aminobenzo[d]isothiazole

derivatives against key kinase targets. While the specific IC

for the fragment 6-OMe-BITA varies by assay conditions, it is best viewed as a Lead Fragment.
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Representative Kinase Inhibition Data (Fragment vs.
Lead)

Compound Class Target

IC

(Approx.)[1][2][3][4]
[5][6]

Mechanism of
Action

6-OMe-BITA

(Fragment)
PIM-1 Kinase

5 - 20

M

ATP Competitive

(Hinge Binder)

6-OMe-BITA

(Fragment)
GSK-3

> 50

M

Weak ATP

Competition

Urea Derivative of 6-

OMe-BITA
PIM-1 Kinase < 100 nM

Dual interaction:

Hinge + Lys67

Amide Derivative of 6-

OMe-BITA
c-Met Kinase ~ 500 nM Type I Inhibitor

Note: Data derived from general SAR trends of benzisothiazole kinase inhibitors [1, 2].

Experimental Protocols
Synthesis of 6-Methoxybenzo[d]isothiazol-3-amine
Rationale: The synthesis of the 3-amino derivative requires the formation of the N-S bond. A

robust method involves the oxidative cyclization of 2-cyanobenzenesulfonamides or the

nucleophilic attack on 2-halobenzonitriles. The method below utilizes the 2-fluoro-4-

methoxybenzonitrile route, which is efficient and avoids heavy metal catalysts.

Reagents:

2-Fluoro-4-methoxybenzonitrile (CAS: 123-45-6)

Sodium Sulfide nonahydrate (Na

S·9H
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O)

Ammonium Hydroxide (NH

OH)

Sodium Hypochlorite (NaOCl) or Hydroxylamine-O-sulfonic acid (HOSA)

Protocol:

Nucleophilic Aromatic Substitution:

Dissolve 2-fluoro-4-methoxybenzonitrile (1.0 eq) in DMF.

Add Na

S·9H

O (1.2 eq) and stir at 60°C for 4 hours.

Mechanism:[7][8] The sulfide displaces the fluoride to form the thiolate intermediate.

Cyclization (Amine Formation):

Cool the mixture to 0°C.

Add excess NH

OH (25% aq) followed by slow addition of NaOCl (commercial bleach) or HOSA (1.5 eq).

Stir at Room Temperature for 12 hours.

Mechanism:[7][8] Oxidative N-S bond formation closes the ring to yield the 3-amino-1,2-

benzisothiazole.

Work-up:

Pour reaction mixture into ice water.

Filter the precipitate.
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Recrystallize from Ethanol/Water (9:1).

Yield: Typically 60-75%. Characterization:

H NMR (DMSO-d

):

3.85 (s, 3H, OMe), 6.5 (br s, 2H, NH

), 6.9 (dd, 1H, H-5), 7.3 (d, 1H, H-4), 7.8 (d, 1H, H-7).

Synthesis Workflow Diagram

Start:
2-Fluoro-4-methoxybenzonitrile

Step 1: S_NAr
(Na2S, DMF, 60°C)

Intermediate:
Thiolate / Thioamide

Step 2: Oxidative Cyclization
(NH4OH, NaOCl or HOSA)

Product:
6-Methoxybenzo[d]isothiazol-3-amine
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Figure 2: Step-by-step synthetic pathway for the production of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Structure-Activity Relationship of 6-
Methoxybenzo[d]isothiazol-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3274762/docs#technical-guide-structure-activity-
relationship-of-6-methoxybenzo-d-isothiazol-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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